N-(3-fluoro-4-methylphenyl)-2-[3-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-2-[3-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide
• InChI: InChI=1S/C18H24FN3O2/c1-13-6-7-14(10-16(13)19)20-17(23)12-21-8-2-4-15(11-21)22-9-3-5-18(22)24/h6-7,10,15H,2-5,8-9,11-12H2,1H3,(H,20,23)
• InChI Key: ZFNXCHWTWFMSNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2CCCC(C2)N3CCCC3=O)F
• Molecular Formula: C18H24FN3O2
• Molecular Weight: 333.4 g/mol

Description

N-(3-fluoro-4-methylphenyl)-2-[3-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide, also known as FMPA, is a synthetic compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. FMPA is a member of the piperidine class of compounds and is structurally similar to other drugs that have been used to treat a variety of medical conditions. In

Mechanism of Action

The mechanism of action of N-(3-fluoro-4-methylphenyl)-2-[3-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide is not fully understood, but it is believed to work by inhibiting the activity of enzymes that are involved in the growth and proliferation of cancer cells. Specifically, this compound has been shown to inhibit the activity of thymidylate synthase, an enzyme that is essential for DNA synthesis and cell division.
Biochemical and Physiological Effects:
In addition to its anticancer properties, this compound has also been shown to have other biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This suggests that this compound may have potential applications in the treatment of neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N-(3-fluoro-4-methylphenyl)-2-[3-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide is its potent anticancer activity. However, there are also several limitations to using this compound in lab experiments. For example, this compound is a highly reactive compound that can be difficult to handle, and it may require specialized equipment and expertise to work with. Additionally, this compound has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several potential future directions for research on N-(3-fluoro-4-methylphenyl)-2-[3-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide. One area of interest is the development of new cancer therapies that incorporate this compound or other piperidine compounds. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify any potential side effects or toxicities associated with its use. Finally, researchers may also explore the potential applications of this compound in the treatment of other medical conditions, such as neurological disorders or infectious diseases.

Synthesis Methods

The synthesis of N-(3-fluoro-4-methylphenyl)-2-[3-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide involves several steps, including the reaction of 3-fluoro-4-methylbenzoyl chloride with 2-(3-piperidin-1-yl-2-oxopropyl)pyrrolidine, followed by the addition of acetic anhydride and triethylamine. The resulting product is then purified using column chromatography to yield this compound. The purity of the final product is confirmed using analytical techniques such as NMR and HPLC.

Scientific Research Applications

N-(3-fluoro-4-methylphenyl)-2-[3-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide has been studied extensively in the scientific research community due to its potential therapeutic applications. One of the primary areas of research has been in the treatment of cancer. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer therapies.